Cas no 2680875-34-5 (tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate
• CAS No: 2680875-34-5
• MF: C₁₀H₁₂ClFN₂O₂
• MW: 246.665884971619
• CID: 5653389
• PubChem ID: 165941531
• Update Time: 2025-06-09

tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278001
• 2680875-34-5
• tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate

• Inchi： 1S/C10H12ClFN2O2/c1-10(2,3)16-9(15)14-6-4-5-13-8(12)7(6)11/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： WVNNECACNVDQNW-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 246.0571335g/mol
• Monoisotopic Mass: 246.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate

Introduction to Tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate (CAS No. 2680875-34-5)

Tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate, identified by its CAS number 2680875-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of both chloro and fluoro substituents on the pyridine ring enhances its pharmacological potential, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate features a pyridine core substituted at the 3-position with a chlorine atom and at the 2-position with a fluorine atom. The carbamate group is attached to the 4-position of the pyridine ring, while a tert-butyl group provides additional steric hindrance and stability. This structural configuration not only influences the compound's solubility and metabolic pathways but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from halogenated pyridines. The combination of chlorine and fluorine atoms in tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate imparts unique electronic properties that can modulate receptor binding affinities and selectivity. Such characteristics are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological processes.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that halogenated pyridines can serve as scaffolds for developing kinase inhibitors, which are essential in treating various forms of cancer. The electron-withdrawing nature of chlorine and fluorine atoms can enhance the binding efficiency of these compounds to their intended targets, such as tyrosine kinases. Furthermore, the tert-butyl carbamate moiety contributes to metabolic stability, allowing for prolonged half-life and improved bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate with greater accuracy. Molecular docking simulations have revealed that this compound exhibits high affinity for several protein targets, including those implicated in inflammation and neurodegenerative diseases. These findings suggest that further exploration of its derivatives could yield novel therapeutic agents with significant clinical benefits.

The synthesis of tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of chloro and fluoro substituents requires careful control of reaction conditions to ensure regioselectivity and high yields. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve overall efficiency.

From a medicinal chemistry perspective, the versatility of tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate as a building block cannot be overstated. Its structural features allow for easy modification at multiple positions, enabling the exploration of diverse chemical space. This flexibility has led to the development of several analogs with enhanced pharmacological properties. For instance, replacing the tert-butyl carbamate group with other leaving groups has been shown to alter both potency and selectivity, providing insights into structure-activity relationships.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as lipophilicity, metabolic stability, and cell membrane permeability. In particular, fluorine atoms can enhance binding interactions by participating in hydrogen bonding or by influencing electronic distributions around the molecule. These effects are particularly relevant for designing drugs that require precise targeting within complex biological systems.

In conclusion, tert-butyl N-(3-chloro-2-fluoropyridin-4-yl)carbamate (CAS No. 2680875-34-5) represents a promising candidate for further pharmaceutical development. Its unique structural attributes make it an attractive intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new mechanisms of action and target interactions, this compound is poised to play a significant role in advancing drug discovery efforts worldwide.